Cas no 77494-11-2 (Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-propyl-)

Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-propyl- structure
77494-11-2 structure
Product Name:Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-propyl-
CAS No:77494-11-2
MF:C15H15N3O
MW:253.299103021622
CID:535983
PubChem ID:12726140
Update Time:2025-04-19

Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazolo[1,5-a]pyrimidin-7(4H)-one, 2-phenyl-4-propyl-
    • 2-phenyl-4-propylpyrazolo[1,5-a]pyrimidin-7-one
    • DTXSID10508183
    • 2-Phenyl-4-propylpyrazolo[1,5-a]pyrimidin-7(4H)-one
    • 77494-11-2
    • CHEMBL297340
    • Inchi: 1S/C15H15N3O/c1-2-9-17-10-8-15(19)18-14(17)11-13(16-18)12-6-4-3-5-7-12/h3-8,10-11H,2,9H2,1H3
    • InChI Key: ICVHUEMJBGMZMO-UHFFFAOYSA-N
    • SMILES: O=C1C=CN(CCC)C2=CC(C3C=CC=CC=3)=NN21

Computed Properties

  • Exact Mass: 253.12165
  • Monoisotopic Mass: 253.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 362
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.1Ų

Experimental Properties

  • PSA: 38.13
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